Cas no 77831-47-1 (Benzeneacetamide,2,6-dichloro-N-[imino(methoxyamino)methyl]-)
77831-47-1 structure
Product Name:Benzeneacetamide,2,6-dichloro-N-[imino(methoxyamino)methyl]-
CAS No:77831-47-1
MF:C10H11Cl2N3O2
MW:276.119240045547
CID:579323
PubChem ID:135493715
Update Time:2025-04-19
Benzeneacetamide,2,6-dichloro-N-[imino(methoxyamino)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetamide,2,6-dichloro-N-[imino(methoxyamino)methyl]-
- N-[amino-(methoxyamino)methylidene]-2-(2,6-dichlorophenyl)acetamide
- AC1L7JTV
- N-methoxy-N'-(2,6-dichlorophenylacetyl)guanidine
- NSC351208
- NSC-351208
- 77831-47-1
- DTXSID10319837
-
- Inchi: 1S/C10H11Cl2N3O2/c1-17-15-10(13)14-9(16)5-6-7(11)3-2-4-8(6)12/h2-4H,5H2,1H3,(H3,13,14,15,16)
- InChI Key: UMDUBYFKDAYTJW-UHFFFAOYSA-N
- SMILES: ClC1C=CC=C(C=1CC(N/C(=N/OC)/N)=O)Cl
Computed Properties
- Exact Mass: 275.02303
- Monoisotopic Mass: 275.0228320g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 76.7Ų
Experimental Properties
- PSA: 76.71
- LogP: 2.61940
Benzeneacetamide,2,6-dichloro-N-[imino(methoxyamino)methyl]- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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